Cas no 2229618-89-5 (tert-butyl N-2-amino-3-(5-fluoro-2-methoxy-4-methylphenyl)propylcarbamate)

• Product Name: tert-butyl N-2-amino-3-(5-fluoro-2-methoxy-4-methylphenyl)propylcarbamate
• CAS No: 2229618-89-5
• MF: C₁₆H₂₅FN₂O₃
• MW: 312.379708051682
• CID: 5914134
• PubChem ID: 165828850
• Update Time: 2025-05-24

tert-butyl N-2-amino-3-(5-fluoro-2-methoxy-4-methylphenyl)propylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-2-amino-3-(5-fluoro-2-methoxy-4-methylphenyl)propylcarbamate
• 2229618-89-5
• EN300-1899472
• tert-butyl N-[2-amino-3-(5-fluoro-2-methoxy-4-methylphenyl)propyl]carbamate

• Inchi： 1S/C16H25FN2O3/c1-10-6-14(21-5)11(8-13(10)17)7-12(18)9-19-15(20)22-16(2,3)4/h6,8,12H,7,9,18H2,1-5H3,(H,19,20)
• InChI Key： FTRYAWOTRBYGTF-UHFFFAOYSA-N
• SMILES： FC1C(C)=CC(=C(C=1)CC(CNC(=O)OC(C)(C)C)N)OC

Computed Properties

• Exact Mass: 312.18492083g/mol
• Monoisotopic Mass: 312.18492083g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 7
• Complexity: 360
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 73.6Ų

Additional information on tert-butyl N-2-amino-3-(5-fluoro-2-methoxy-4-methylphenyl)propylcarbamate

tert-butyl N-2-amino-3-(5-fluoro-2-methoxy-4-methylphenyl)propylcarbamate: A Comprehensive Overview

The compound tert-butyl N-2-amino-3-(5-fluoro-2-methoxy-4-methylphenyl)propylcarbamate, identified by the CAS number 2229618-89-5, is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its unique structure, which includes a tert-butyl group, an amino group, and a substituted phenyl ring. The presence of these functional groups makes it a versatile molecule with diverse reactivity and biological activity.

Recent studies have highlighted the importance of this compound in the field of medicinal chemistry, particularly in the development of new drug candidates. The amino group in the molecule serves as a nucleophilic site, enabling it to participate in various biochemical reactions. Additionally, the phenyl ring with fluorine, methoxy, and methyl substituents contributes to the molecule's stability and bioavailability. These features make it an attractive candidate for use in drug delivery systems and as a precursor for more complex molecules.

One of the most promising applications of tert-butyl N-2-amino-3-(5-fluoro-2-methoxy-4-methylphenyl)propylcarbamate is in the synthesis of bioactive compounds. Researchers have demonstrated that this compound can be used as an intermediate in the production of antiviral agents and anticancer drugs. Its ability to form stable bonds with other molecules makes it ideal for creating targeted therapies that can effectively combat diseases at the molecular level.

In terms of synthesis, this compound is typically prepared through a multi-step process involving nucleophilic substitution and condensation reactions. The use of advanced catalytic systems has significantly improved the yield and purity of the product, making it more accessible for large-scale production. Moreover, recent advancements in green chemistry have enabled the development of environmentally friendly methods for synthesizing this compound, reducing its ecological footprint.

The structural properties of tert-butyl N-2-amino-3-(5-fluoro-2-methoxy-4-methylphenyl)propylcarbamate also make it suitable for use in materials science. Its ability to form cross-linked networks has been explored in the development of novel polymers and composites with enhanced mechanical and thermal properties. These materials have potential applications in aerospace, automotive industries, and advanced electronics.

From an analytical standpoint, this compound has been extensively studied using modern spectroscopic techniques such as NMR and IR spectroscopy. These studies have provided valuable insights into its molecular conformation and intermolecular interactions, further enhancing our understanding of its behavior in different chemical environments.

In conclusion, tert-butyl N-2-amino-3-(5-fluoro-2-methoxy-4-methylphenyl)propylcarbamate (CAS No: 2229618-89-) is a multifaceted compound with wide-ranging applications across various scientific disciplines. Its unique structure, combined with recent advancements in synthetic methodologies and analytical techniques, positions it as a key player in future innovations within the chemical and pharmaceutical industries.